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Introduction
2-Bromo-N-(2-methylphenyl)acetamide, with the CAS Number 5332-69-4, is a member of

the N-aryl-2-bromoacetamide class of compounds. These molecules are significant as

intermediates in organic synthesis, particularly in the development of novel pharmaceutical and

agrochemical agents. Their utility stems from the reactive C-Br bond, which allows for further

molecular elaboration, and the amide linkage, which is a common feature in biologically active

molecules.

This technical guide provides a comprehensive overview of the expected spectroscopic data

for 2-Bromo-N-(2-methylphenyl)acetamide, covering Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). As direct experimental

spectra for this specific compound are not widely available in public databases, this guide will

focus on a detailed prediction and interpretation of the spectra based on established principles

and data from structurally analogous compounds. This approach not only provides a robust

framework for the characterization of this molecule but also serves as an educational tool for

researchers in the field.
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The protocols described herein are designed to be self-validating, ensuring that a researcher

following these methodologies can generate high-quality, reproducible data for the structural

elucidation and purity assessment of 2-Bromo-N-(2-methylphenyl)acetamide and related

compounds.

Molecular Structure
The molecular structure of 2-Bromo-N-(2-methylphenyl)acetamide is presented below. The

key functional groups that will be identified by the spectroscopic techniques discussed are the

ortho-substituted phenyl ring, the secondary amide linkage, and the bromoacetyl group.

Sample Preparation Data Acquisition

Weigh 5-20 mg of Sample Dissolve in 0.6-0.7 mL
Deuterated Solvent Filter into NMR Tube Insert Sample into

Spectrometer Lock and Shim Acquire Spectrum

Click to download full resolution via product page

Caption: Workflow for NMR Sample Preparation and Data Acquisition.

¹³C NMR Spectroscopy
Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. The

predicted chemical shifts for the distinct carbon environments are listed below.

Predicted Chemical Shift (δ, ppm) Assignment

δ ~ 165 - 168 Carbonyl Carbon (C=O)

δ ~ 130 - 140 Aromatic Carbons (quaternary and CH)

δ ~ 120 - 130 Aromatic Carbons (CH)

δ ~ 28 - 32 Methylene Carbon (CH₂-Br)

δ ~ 17 - 20 Methyl Carbon (Ar-CH₃)
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Interpretation of the Predicted ¹³C NMR Spectrum

Carbonyl Carbon (C=O): The amide carbonyl carbon is expected to appear significantly

downfield (δ 165-168 ppm) due to the strong deshielding effect of the double-bonded

oxygen.

Aromatic Carbons: A set of signals between δ 120-140 ppm will correspond to the six

carbons of the phenyl ring. The exact shifts will depend on the substitution pattern.

Methylene Carbon (CH₂-Br): The carbon of the methylene group will be found in the upfield

region (δ 28-32 ppm), shifted downfield by the attached bromine atom.

Methyl Carbon (Ar-CH₃): The methyl carbon will give a signal at the most upfield position (δ

17-20 ppm).

Experimental Protocol for ¹³C NMR Spectroscopy

The sample preparation follows the same procedure as for ¹H NMR, although a higher

concentration (20-50 mg) may be required due to the lower natural abundance of the ¹³C

isotope. [1]The acquisition will typically involve proton decoupling to simplify the spectrum to a

series of singlets.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation, which causes vibrations of the chemical bonds.

Predicted IR Absorption Bands
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Wavenumber (cm⁻¹) Vibration Type Functional Group

3300 - 3500 N-H Stretch Secondary Amide

3000 - 3100 C-H Stretch (sp²) Aromatic

2850 - 3000 C-H Stretch (sp³) Methyl, Methylene

1640 - 1680 C=O Stretch (Amide I) Secondary Amide

1515 - 1570 N-H Bend (Amide II) Secondary Amide

1450 - 1600 C=C Stretch Aromatic Ring

500 - 600 C-Br Stretch Alkyl Halide

Interpretation of the Predicted IR Spectrum

N-H Stretch: A characteristic absorption band for the secondary amide N-H bond is expected

in the range of 3300-3500 cm⁻¹. [2]* C=O Stretch (Amide I): A strong, sharp absorption band

between 1640-1680 cm⁻¹ is indicative of the carbonyl group in the secondary amide. [3]* N-

H Bend (Amide II): This band, resulting from the interaction of N-H bending and C-N

stretching, is expected between 1515-1570 cm⁻¹. [3]* Aromatic and Aliphatic C-H Stretches:

Absorptions for aromatic C-H bonds will be observed just above 3000 cm⁻¹, while those for

the methyl and methylene C-H bonds will be just below 3000 cm⁻¹.

C-Br Stretch: A weaker absorption in the fingerprint region (500-600 cm⁻¹) can be attributed

to the C-Br bond.

Experimental Protocol for Attenuated Total Reflectance (ATR)-IR Spectroscopy

ATR-FTIR is a common and convenient method for acquiring IR spectra of solid samples.

Instrument Background: Record a background spectrum of the clean ATR crystal.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Apply Pressure: Use the pressure clamp to ensure good contact between the sample and

the crystal surface. [4]4. Spectrum Acquisition: Collect the sample spectrum.
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Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a

soft tissue.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Predicted Mass Spectrum Data

For 2-Bromo-N-(2-methylphenyl)acetamide (C₉H₁₀BrNO), the expected key signals in an

electron ionization (EI) mass spectrum are:

m/z Interpretation

227/229

Molecular ion peak [M]⁺•. The two peaks of

approximately equal intensity are due to the ⁷⁹Br

and ⁸¹Br isotopes. [5]

148 [M - Br]⁺, loss of a bromine radical.

120/122 [BrCH₂CO]⁺, acylium ion.

106
[M - BrCH₂CO]⁺, loss of the bromoacetyl group,

resulting in the 2-methylaniline radical cation.

91
[C₇H₇]⁺, tropylium ion, a common fragment from

toluene-containing structures.

Interpretation of the Predicted Fragmentation Pattern

Molecular Ion Peak: The presence of a pair of peaks at m/z 227 and 229 with a roughly 1:1

intensity ratio is a definitive indicator of a compound containing one bromine atom.

Alpha-Cleavage: A common fragmentation pathway for amides is the cleavage of the bond

alpha to the carbonyl group. In this case, cleavage of the C-C bond would be less favorable

than cleavage of the C-Br or N-C bonds.
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N-CO Bond Cleavage: Cleavage of the amide bond is a characteristic fragmentation for N-

aryl amides, which would lead to the formation of the bromoacetyl acylium ion (m/z 120/122)

and the 2-methylaniline radical (not directly observed as a cation in this pathway). [6][7]*

Loss of Bromine: Loss of the bromine radical from the molecular ion would result in a

fragment at m/z 148.

[C₉H₁₀BrNO]⁺•
m/z 227/229

[C₉H₁₀NO]⁺
m/z 148

- •Br

[C₂H₂BrO]⁺
m/z 120/122

- •C₇H₈N

[C₇H₈N]⁺•
m/z 107

- C₂H₂BrO

[C₇H₇]⁺
m/z 91

- NH₂

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 2-Bromo-N-(2-methylphenyl)acetamide
in EI-MS.

Experimental Protocol for Electron Ionization (EI) Mass Spectrometry

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solids or after separation by gas chromatography

(GC-MS).

Ionization: The sample is vaporized and bombarded with a beam of high-energy electrons

(typically 70 eV), causing ionization and fragmentation. [8][9]3. Mass Analysis: The resulting

ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass

analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.
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Conclusion
This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectra of

2-Bromo-N-(2-methylphenyl)acetamide. By combining fundamental spectroscopic principles

with data from analogous compounds, a clear and comprehensive picture of the expected

spectral features has been presented. The included experimental protocols offer a

standardized approach for researchers to obtain high-quality data for this compound. This

guide serves as a valuable resource for the identification, structural confirmation, and purity

assessment of 2-Bromo-N-(2-methylphenyl)acetamide in a research and development

setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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